Cas no 1443312-25-1 (ETHYL 2-((4-CHLOROPHENYL)THIO)-2-OXOACETATE)

ETHYL 2-((4-CHLOROPHENYL)THIO)-2-OXOACETATE is a sulfur-containing ester derivative with a molecular formula of C10H9ClO3S. This compound features a reactive α-oxoester moiety and a 4-chlorophenylthio group, making it a versatile intermediate in organic synthesis. Its structural properties enable applications in the preparation of heterocyclic compounds, pharmaceuticals, and agrochemicals. The presence of the chlorophenylthio group enhances its utility in nucleophilic substitution reactions, while the ester functionality allows for further derivatization. The compound exhibits moderate stability under standard conditions but should be handled with care due to its potential sensitivity to hydrolysis. It is typically used in research and industrial settings for specialized synthetic pathways.

ETHYL 2-((4-CHLOROPHENYL)THIO)-2-OXOACETATE structure

1443312-25-1 structure

Product Name:ETHYL 2-((4-CHLOROPHENYL)THIO)-2-OXOACETATE

CAS No:1443312-25-1

MF:C₁₀H₉ClO₃S

MW:244.694660902023

CID:5219000

Update Time:2026-03-06

ETHYL 2-((4-CHLOROPHENYL)THIO)-2-OXOACETATE Chemical and Physical Properties

Names and Identifiers

- ETHYL 2-((4-CHLOROPHENYL)THIO)-2-OXOACETATE
- Inchi： 1S/C10H9ClO3S/c1-2-14-9(12)10(13)15-8-5-3-7(11)4-6-8/h3-6H,2H2,1H3
- InChI Key： XQCZRRKBNSFNFO-UHFFFAOYSA-N
- SMILES： C(OCC)(=O)C(SC1=CC=C(Cl)C=C1)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 5

ETHYL 2-((4-CHLOROPHENYL)THIO)-2-OXOACETATE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A557765-1g	Ethyl 2-((4-chlorophenyl)thio)-2-oxoacetate	1443312-25-1	97%	1g	$441.0	2025-02-26
abcr	AB434506-1g	Ethyl 2-(4-chlorophenyl)sulfanyl-2-oxo-acetate; .	1443312-25-1		1g	€1621.70	2024-04-19
Crysdot LLC	CD12142847-1g	Ethyl 2-((4-chlorophenyl)thio)-2-oxoacetate	1443312-25-1	97%	1g	$437	2024-07-23
Crysdot LLC	CD12142847-5g	Ethyl 2-((4-chlorophenyl)thio)-2-oxoacetate	1443312-25-1	97%	5g	$1177	2024-07-23
Crysdot LLC	CD12142847-10g	Ethyl 2-((4-chlorophenyl)thio)-2-oxoacetate	1443312-25-1	97%	10g	$1882	2024-07-23
Crysdot LLC	CD12142847-25g	Ethyl 2-((4-chlorophenyl)thio)-2-oxoacetate	1443312-25-1	97%	25g	$3393	2024-07-23

ETHYL 2-((4-CHLOROPHENYL)THIO)-2-OXOACETATE Related Literature

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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

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Additional information on ETHYL 2-((4-CHLOROPHENYL)THIO)-2-OXOACETATE

Comprehensive Guide to ETHYL 2-((4-CHLOROPHENYL)THIO)-2-OXOACETATE (CAS No. 1443312-25-1)

ETHYL 2-((4-CHLOROPHENYL)THIO)-2-OXOACETATE (CAS No. 1443312-25-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique thioester and oxoacetate functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, which includes a 4-chlorophenyl moiety, contributes to its reactivity and potential applications in various industrial processes.

The growing interest in ETHYL 2-((4-CHLOROPHENYL)THIO)-2-OXOACETATE is driven by its role in the synthesis of bioactive molecules. Researchers are particularly focused on its utility in developing antimicrobial agents and enzyme inhibitors, which are critical in addressing global health challenges. Recent studies have explored its potential in creating novel crop protection chemicals, aligning with the increasing demand for sustainable agricultural solutions.

From a chemical perspective, ETHYL 2-((4-CHLOROPHENYL)THIO)-2-OXOACETATE exhibits notable stability under standard conditions, making it suitable for laboratory and industrial use. Its solubility in common organic solvents like ethanol, acetone, and dichloromethane facilitates its incorporation into various reaction schemes. The compound's melting point and boiling point have been well-documented, providing valuable data for process optimization.

In the pharmaceutical sector, ETHYL 2-((4-CHLOROPHENYL)THIO)-2-OXOACETATE is being investigated as a precursor for drug candidates targeting metabolic disorders. Its ability to undergo nucleophilic substitution and condensation reactions makes it a valuable building block for medicinal chemists. Additionally, its electrophilic properties enable the formation of complex heterocyclic structures, which are prevalent in many FDA-approved drugs.

The agrochemical industry has also recognized the potential of ETHYL 2-((4-CHLOROPHENYL)THIO)-2-OXOACETATE in developing next-generation pesticides and herbicides. With the rising emphasis on environmentally friendly pest control methods, this compound's derivatives are being evaluated for their efficacy and biodegradability. Its chlorophenyl group enhances its interaction with biological targets, offering a promising avenue for crop protection innovations.

Market trends indicate a steady increase in the demand for ETHYL 2-((4-CHLOROPHENYL)THIO)-2-OXOACETATE, particularly in regions with robust pharmaceutical and agrochemical sectors. Suppliers are focusing on improving synthesis protocols to ensure high purity and yield, catering to the stringent requirements of end-users. The compound's cost-effectiveness and scalability further bolster its commercial viability.

For researchers and industry professionals, understanding the safety profile of ETHYL 2-((4-CHLOROPHENYL)THIO)-2-OXOACETATE is paramount. While it is not classified as hazardous under standard regulations, proper handling procedures, including the use of personal protective equipment (PPE), are recommended. Material safety data sheets (MSDS) provide detailed guidelines on storage, disposal, and emergency measures.

In conclusion, ETHYL 2-((4-CHLOROPHENYL)THIO)-2-OXOACETATE (CAS No. 1443312-25-1) represents a compelling subject of study and application across multiple scientific disciplines. Its chemical versatility, combined with its relevance to contemporary challenges in healthcare and agriculture, underscores its importance in modern chemistry. As research progresses, this compound is poised to play a pivotal role in the development of innovative solutions for a sustainable future.